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Compound of Interest

Compound Name: Cassamedine

Cat. No.: B12310820 Get Quote

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive Technical Report on Cassamedine: Current Knowledge and Data

Executive Summary
This document provides a summary of the currently available technical information for the

chemical entity identified as Cassamedine. Despite a thorough search of scientific databases

and literature, detailed experimental data, including a registered CAS number, established

experimental protocols, and defined signaling pathways, remains elusive. This report outlines

the known information and highlights the significant gaps in the current understanding of this

compound.

Chemical Identification
Initial searches have identified a compound listed in the PubChem database under the name

Cassamedine. The key identifiers are summarized in the table below.
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Identifier Value Source

PubChem CID 12302501 PubChem

Molecular Formula C₁₉H₁₁NO₆ PubChem

IUPAC Name

4-hydroxy-2-(2-oxo-2H-

pyrano[2,3-b]quinolin-4-yl)but-

2-enoic acid

PubChem

CAS Number Not Available -

Note: A CAS (Chemical Abstracts Service) Registry Number has not been assigned to

Cassamedine, which often indicates a compound that is novel, has not been extensively

studied, or has not been submitted for registration.

Current State of Research
A comprehensive literature review reveals a significant lack of published research on

Cassamedine. As of the date of this report, there are no peer-reviewed articles detailing its

synthesis, biological activity, mechanism of action, or toxicological profile. The absence of such

data precludes the development of a detailed technical guide that meets the core requirements

of in-depth experimental protocols and signaling pathway analysis.

Gaps in Knowledge and Future Directions
The current understanding of Cassamedine is limited to its basic chemical structure as

provided in the PubChem database. To advance the scientific knowledge of this compound, the

following areas require extensive investigation:

Chemical Synthesis and Characterization: Development and publication of a robust synthetic

route and full analytical characterization (NMR, MS, IR, etc.).

Biological Screening: Initial high-throughput screening to identify potential biological targets

and therapeutic areas.

Mechanism of Action Studies: Elucidation of the specific molecular interactions and signaling

pathways modulated by Cassamedine.
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In vitro and In vivo Studies: Comprehensive evaluation of the compound's efficacy,

pharmacokinetics, and safety in preclinical models.

Logical Relationship of Necessary Research
The following diagram illustrates the logical workflow required to build a comprehensive

understanding of Cassamedine, starting from the current lack of data.
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Caption: Required research workflow for Cassamedine.

Conclusion
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While the chemical structure of Cassamedine is noted in the PubChem database, there is a

profound absence of scientific literature and experimental data. Consequently, the creation of

an in-depth technical guide with detailed experimental protocols and signaling pathway

diagrams is not feasible at this time. The scientific community is encouraged to undertake the

foundational research outlined in this report to unlock the potential of this novel chemical entity.

To cite this document: BenchChem. [In-depth Technical Guide: Cassamedine]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310820#cassamedine-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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